N'-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide

• CAS No.: 61139-93-3
• Molecular Formula: C8H13N5
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N'-(5,6-dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C8H13N5/c1-6-7(2)11-12-8(10-6)9-5-13(3)4/h5H,1-4H3
• InChI Key: BXGPRDXMMUNRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC(=N1)N=CN(C)C)C

Description

N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide is a chemical compound characterized by its unique triazine ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide typically involves the reaction of 5,6-dimethyl-1,2,4-triazine with N,N-dimethylmethanimidamide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, with the presence of a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazine ring can undergo nucleophilic substitution reactions, where nucleophiles replace one of the substituents on the ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives of the triazine ring.

Reduction: Reduced forms of the compound with altered functional groups.

Substitution: Substituted triazine derivatives with various functional groups.

Scientific Research Applications

N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide involves its interaction with specific molecular targets. The triazine ring can interact with enzymes or receptors, potentially inhibiting their activity. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-N-(5,6-Dimethyl-1,2,4-triazin-3-yl)-1-N,4-N-dimethylcyclohexane-1,4-diamine
• 1-N-(5,6-Dimethyl-1,2,4-triazin-3-yl)-1-N-methylcyclohexane-1,2-diamine
• 2-Carbamothioyl-N-(5,6-Dimethyl-1,2,4-triazin-3-yl)-2-ethylbutanamide

Uniqueness

N’-(5,6-Dimethyl-1,2,4-triazin-3-yl)-N,N-dimethylmethanimidamide is unique due to its specific triazine ring structure and the presence of dimethylmethanimidamide. This combination of functional groups provides distinct chemical properties and reactivity, making it valuable for various applications.